rac N-Desmethyl Venlafaxine

• CAS No.: 149289-30-5
• Product Name: rac N-Desmethyl Venlafaxine
• Molecular Formula: C16H25NO2
• Molecular Weight: 263.37 g/mol
• IUPAC Name: 1-[1-(4-methoxyphenyl)-2-(methylamino)ethyl]cyclohexan-1-ol
• Standard InChI: InChI=1S/C16H25NO2/c1-17-12-15(16(18)10-4-3-5-11-16)13-6-8-14(19-2)9-7-13/h6-9,15,17-18H,3-5,10-12H2,1-2H3
• Standard InChIKey: MKAFOJAJJMUXLW-UHFFFAOYSA-N
• SMILES: CNCC(C1=CC=C(C=C1)OC)C2(CCCCC2)O
• Canonical SMILES: CNCC(C1=CC=C(C=C1)OC)C2(CCCCC2)O
• Description: N-Desmethylvenlafaxine, also known as norvenlafaxine, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. N-Desmethylvenlafaxine is considered to be a practically insoluble (in water) and relatively neutral molecule. N-Desmethylvenlafaxine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. N-Desmethylvenlafaxine participates in a number of enzymatic reactions. In particular, N-Desmethylvenlafaxine and formaldehyde can be biosynthesized from venlafaxine through the action of the enzymes cytochrome P450 2C19 and cytochrome P450 3A4. In addition, N-Desmethylvenlafaxine can be converted into N, O-didesmethylvenlafaxine and formaldehyde; which is mediated by the enzymes cytochrome P450 2C19 and cytochrome P450 2D6. In humans, N-desmethylvenlafaxine is involved in the venlafaxine metabolism pathway.; N-desmethylvenlafaxine is a monomethoxybenzene that is the N-desmethyl derivative of venlafaxine. It has a role as a marine xenobiotic metabolite and a drug metabolite. It is a member of cyclohexanols, a monomethoxybenzene and a secondary amino compound.
• Synonyms: 1-[1-(4-Methoxyphenyl)-2-(methylamino)ethyl]cyclohexanol; Norvenlafaxine
• PubChem Compound: 3501942
• Last Modified: Nov 11 2021